Cas no 1807149-84-3 (6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde)

6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the difluoromethyl group and reactive aldehyde functionality, make it a valuable building block for the development of bioactive compounds. The aminomethyl substituent enhances its potential for further derivatization, enabling the introduction of diverse pharmacophores. The difluoromethyl group contributes to metabolic stability and bioavailability, while the aldehyde moiety facilitates condensation and cyclization reactions. This compound is particularly useful in the design of heterocyclic scaffolds, offering synthetic flexibility for researchers in medicinal chemistry and material science applications. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde structure
1807149-84-3 structure
Product Name:6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
CAS No:1807149-84-3
MF:C9H10F2N2O
MW:200.185308933258
CID:4898491
Update Time:2025-06-09

6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
    • Inchi: 1S/C9H10F2N2O/c1-5-7(9(10)11)2-6(3-12)13-8(5)4-14/h2,4,9H,3,12H2,1H3
    • InChI Key: KSPJRGRFGGZEJI-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CN)=NC(C=O)=C1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56

6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029016757-250mg
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
1807149-84-3 95%
250mg
$970.20 2022-03-31
Alichem
A029016757-1g
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
1807149-84-3 95%
1g
$2,981.85 2022-03-31

6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Related Literature

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde

Research Brief on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1807149-84-3)

In recent years, the compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1807149-84-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. The structural features of this compound, particularly the presence of the difluoromethyl group, are known to enhance metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the application of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde in the development of novel kinase inhibitors and protease inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders. The compound's reactivity, particularly at the aldehyde and aminomethyl groups, allows for versatile modifications, enabling the creation of diverse chemical libraries for high-throughput screening.

Another notable application of this compound is in the field of covalent drug discovery. The aldehyde moiety can form reversible covalent bonds with nucleophilic residues in target proteins, such as cysteine, facilitating the design of targeted covalent inhibitors. A recent preprint on bioRxiv highlighted its use in the development of covalent inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study reported that derivatives of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde exhibited potent inhibitory activity with IC50 values in the nanomolar range.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A 2022 patent (WO2022156789) disclosed an improved synthetic route that enhances yield and purity, addressing previous challenges associated with the instability of the aldehyde group. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1807149-84-3) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Ongoing research continues to uncover its potential, particularly in the design of covalent inhibitors and targeted therapies. Future studies may explore its utility in other disease contexts, such as oncology and inflammatory disorders, further solidifying its role in modern drug discovery.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen